Cas no 956624-14-9 (1-(5-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-1,3-THIAZOL-2-YL)-4-METHYLPIPERIDINE)

• Product Name: 1-(5-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-1,3-THIAZOL-2-YL)-4-METHYLPIPERIDINE
• CAS No: 956624-14-9
• MF: C₁₅H₂₂N₄S
• MW: 290.426981449127
• MDL: MFCD03011854
• CID: 5226977
• Update Time: 2026-03-07

1-(5-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-1,3-THIAZOL-2-YL)-4-METHYLPIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 1-(5-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-1,3-THIAZOL-2-YL)-4-METHYLPIPERIDINE

• MDL： MFCD03011854
• Inchi： 1S/C15H22N4S/c1-11-4-6-18(7-5-11)15-16-9-14(20-15)10-19-13(3)8-12(2)17-19/h8-9,11H,4-7,10H2,1-3H3
• InChI Key： DTZRGOYCEMJPFO-UHFFFAOYSA-N
• SMILES： CC1CCN(C2SC(CN3N=C(C)C=C3C)=CN=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(5-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-1,3-THIAZOL-2-YL)-4-METHYLPIPERIDINE

Compound CAS No. 956624-14-9: 1-(5-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-1,3-THIAZOL-2-YL)-4-METHYLPIPERIDINE

The compound CAS No. 956624-14-9, also known as 1-(5-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-1,3-THIAZOL-2-YL)-4-METHYLPIPERIDINE, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with a thiazole moiety and a dimethylpyrazole group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The thiazole ring in this molecule is known for its ability to form hydrogen bonds and participate in π–π interactions, which are crucial for molecular recognition and binding affinity in biological systems. Similarly, the dimethylpyrazole group contributes to the molecule's stability and enhances its pharmacokinetic properties.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade.

In addition to its pharmacological applications, this compound has also been investigated for its role in catalytic processes. The piperidine ring serves as a flexible platform for attaching various functional groups, enabling its use as a chiral catalyst in asymmetric synthesis. Recent advancements in asymmetric catalysis have shown that derivatives of this compound can efficiently catalyze enantioselective reactions, making them valuable tools in organic synthesis.

The synthesis of CAS No. 956624-14-9 involves a multi-step process that combines principles from both classical organic chemistry and modern synthetic methodologies. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent attachment of the dimethylpyrazole group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicity. Studies conducted under simulated environmental conditions suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for careful disposal practices to minimize ecological impact.

In conclusion, CAS No. 956624-14-9 is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel drugs and advanced chemical processes. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.